Cas no 2171734-09-9 (2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidomethyl}-4-methylpentanoic acid)

• Product Name: 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidomethyl}-4-methylpentanoic acid
• CAS No: 2171734-09-9
• MF: C₂₇H₃₄N₂O₅
• MW: 466.569267749786
• CID: 6073615
• PubChem ID: 165530130
• Update Time: 2025-06-10

2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidomethyl}-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidomethyl}-4-methylpentanoic acid
• 2171734-09-9
• EN300-1494938
• 2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]methyl}-4-methylpentanoic acid

• Inchi： 1S/C27H34N2O5/c1-16(2)13-18(26(31)32)14-28-25(30)24(17(3)4)29-27(33)34-15-23-21-11-7-5-9-19(21)20-10-6-8-12-22(20)23/h5-12,16-18,23-24H,13-15H2,1-4H3,(H,28,30)(H,29,33)(H,31,32)
• InChI Key： UVUDYJFZCJGSAZ-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NCC(C(=O)O)CC(C)C)=O)C(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 466.24677219g/mol
• Monoisotopic Mass: 466.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 687
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 105Ų

Additional information on 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidomethyl}-4-methylpentanoic acid

Comprehensive Introduction to 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidomethyl}-4-methylpentanoic acid (CAS No. 2171734-09-9)

In the realm of peptide synthesis and pharmaceutical research, 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidomethyl}-4-methylpentanoic acid (CAS No. 2171734-09-9) stands out as a critical building block. This compound, often abbreviated as Fmoc-protected amino acid derivative, is widely utilized in solid-phase peptide synthesis (SPPS). Its unique structure, featuring an Fmoc group and a branched alkyl chain, makes it indispensable for constructing complex peptides with high precision. Researchers and biochemists frequently search for "Fmoc amino acid applications" or "peptide synthesis reagents," highlighting its relevance in modern drug development and biotechnology.

The Fmoc protection strategy is a cornerstone in peptide chemistry, and this compound exemplifies its utility. With the growing demand for customized peptides in therapeutics, such as "anticancer peptides" or "antimicrobial peptides," the importance of high-purity Fmoc-protected intermediates like CAS No. 2171734-09-9 cannot be overstated. Its stability under basic conditions and ease of deprotection make it a preferred choice for automated peptide synthesizers. Recent trends in "green chemistry in peptide synthesis" also emphasize the need for efficient, low-waste reagents, further boosting its adoption.

From a structural perspective, the compound's 3-methylbutanamidomethyl and 4-methylpentanoic acid moieties contribute to its steric properties, enabling selective coupling reactions. This aligns with the rising interest in "sterically hindered amino acids" for designing peptide-based drugs with enhanced metabolic stability. Additionally, its compatibility with "click chemistry" and "bioorthogonal reactions" opens doors for innovative bioconjugation techniques, a hot topic in "targeted drug delivery" research.

Quality control and analytical characterization of 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidomethyl}-4-methylpentanoic acid are paramount. Techniques like HPLC, mass spectrometry, and NMR are routinely employed to ensure batch consistency—a concern frequently raised in searches like "peptide reagent purity standards." The compound's role in "high-throughput screening" and "combinatorial chemistry" further underscores its versatility in drug discovery pipelines.

In conclusion, CAS No. 2171734-09-9 represents a fusion of traditional peptide chemistry and cutting-edge biomedical applications. Its design caters to the evolving needs of "precision medicine" and "personalized therapeutics," making it a staple in laboratories worldwide. As the scientific community continues to explore "peptide-based vaccines" and "biologics formulation," this compound will undoubtedly remain at the forefront of innovation.